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Compound of Interest

2,3-Dihydrobenzofuran-5-
Compound Name:
Carboxylic Acid

cat. No.: B1298115

Essential Safety and Handling Guide for 2,3-
Dihydrobenzofuran-5-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,3-Dihydrobenzofuran-5-Carboxylic Acid (CAS 76429-73-7) in a
laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and

maintaining a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)

While comprehensive toxicological data for 2,3-Dihydrobenzofuran-5-Carboxylic Acid is not
fully available, it is classified as an irritant and may be harmful by ingestion or inhalation.[1] It is
known to be irritating to mucous membranes and the upper respiratory tract.[1] Structurally
similar compounds can cause skin irritation, serious eye damage, and respiratory irritation.[2]
Therefore, a stringent personal protective equipment (PPE) regimen is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Required PPE

Specifications & Best
Practices

Eye and Face Protection

Chemical splash goggles or a

face shield

Must meet ANSI Z87.1 or
equivalent standards. A face
shield worn over goggles is
recommended when splashing

is a risk.

Skin and Body Protection

Chemical-resistant lab coat

and disposable gloves

A flame-resistant lab coat is
advisable. Nitrile or neoprene
gloves are recommended.
Always inspect gloves for
integrity before use and
change them immediately if

contaminated.[1]

Respiratory Protection

Use within a certified chemical

fume hood

All handling of the compound
should occur in a well-
ventilated laboratory, inside a
certified chemical fume hood to

minimize inhalation exposure.

[1]

Footwear

Closed-toe shoes

Shoes must fully cover the feet
to offer protection from

potential spills.

Safe Handling and Operational Workflow

Meticulous adherence to a standardized workflow is paramount to minimize exposure and

prevent accidents.
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Safe Handling Workflow for 2,3-Dihydrobenzofuran-5-Carboxylic Acid.
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Experimental Protocol: Step-by-Step Handling

Preparation: Before beginning any work, ensure all required PPE is worn correctly.[1] Verify
that the chemical fume hood is functioning properly. Assemble all necessary glassware,
reagents, and labeled waste containers within the fume hood.

Weighing and Transfer: Carefully weigh the solid 2,3-Dihydrobenzofuran-5-Carboxylic
Acid on a tared weigh boat inside the fume hood. Avoid creating dust.[2] Transfer the

compound to the reaction vessel.

Reaction: Conduct all experimental procedures involving the compound within the confines
of the fume hood.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area.

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, administer
oxygen and seek immediate medical attention.[1]

Skin Contact: In case of skin contact, immediately wash the affected area with copious
amounts of soap and water for at least 15 minutes and seek medical attention.[1][3]

Eye Contact: If the compound comes into contact with the eyes, flush with clean, running
water for a minimum of 15 minutes, holding the eyelids open.[1] Seek immediate medical
attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.

Spills: For minor spills, clean up immediately using dry procedures to avoid generating dust.
Wear appropriate PPE, including a dust respirator. Place the spilled material into a clean,
dry, labeled, and sealed container for disposal. For major spills, evacuate the area and alert
the appropriate emergency response team.
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Disposal Plan

All waste containing 2,3-Dihydrobenzofuran-5-Carboxylic Acid must be treated as
hazardous waste.
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Waste Disposal Workflow for 2,3-Dihydrobenzofuran-5-Carboxylic Acid.

Disposal Protocol

o Segregation: All materials that have come into contact with 2,3-Dihydrobenzofuran-5-

Carboxylic Acid, including gloves, weigh boats, and paper towels, must be considered
hazardous waste.

» Liquid Waste: Collect all unused solutions and reaction mixtures in a designated, sealed, and
clearly labeled hazardous waste container.
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e Solid Waste: Place all contaminated solid waste in a separate, appropriately labeled
hazardous waste container.

o Final Disposal: All waste must be disposed of through an approved hazardous waste
disposal service in accordance with local, state, and federal regulations. Do not pour any
waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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